Cas no 84828-08-0 (CARBONIMIDODITHIOIC ACID, CYANO-, BIS[(4-CHLOROPHENYL)METHYL] ESTER)

• Product name: CARBONIMIDODITHIOIC ACID, CYANO-, BIS[(4-CHLOROPHENYL)METHYL] ESTER
• CAS No: 84828-08-0
• MF: C₁₆H₁₂N₂S₂Cl₂
• MW: 367.316
• CID: 3405056
• PubChem ID: 15578934

CARBONIMIDODITHIOIC ACID, CYANO-, BIS[(4-CHLOROPHENYL)METHYL] ESTER Chemical and Physical Properties

Names and Identifiers

• CARBONIMIDODITHIOIC ACID, CYANO-, BIS[(4-CHLOROPHENYL)METHYL] ESTER
• Carbonimidodithioic acid, cyano-, bis[(4-chlorophenyl)methyl] ester (9CI)
• 84828-08-0
• DTXSID901161971

• Inchi： InChI=1S/C16H12Cl2N2S2/c17-14-5-1-12(2-6-14)9-21-16(20-11-19)22-10-13-3-7-15(18)8-4-13/h1-8H,9-10H2
• InChI Key： SCPFWLQWWHHWEY-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 365.9818961Da
• Monoisotopic Mass: 365.9818961Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 86.8Ų